4-(Oxan-2-yl)benzoic acid

• IUPAC Name: 4-(oxan-2-yl)benzoic acid
• InChI: InChI=1S/C12H14O3/c13-12(14)10-6-4-9(5-7-10)11-3-1-2-8-15-11/h4-7,11H,1-3,8H2,(H,13,14)
• InChI Key: ODKQMSQJUNZMFM-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol

Description

4-(Oxan-2-yl)benzoic acid, also known as 2-Oxacyclohexane-2-carboxylic acid, is a cyclic carboxylic acid with a molecular formula of C9H10O3. It is widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Scientific Research Applications

4-(Oxan-2-yl)benzoic acid has been extensively used in scientific research due to its unique chemical properties. It is commonly used as a building block for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. It can also be used as a chiral auxiliary in asymmetric synthesis.

Mechanism of Action

The mechanism of action of 4-(Oxan-2-yl)benzoic acid is not fully understood. However, it is believed to interact with various biological targets, including enzymes, receptors, and ion channels. It can also act as a modulator of protein-protein interactions, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it has been shown to exhibit anti-inflammatory and analgesic properties in animal models. It can also inhibit the growth of certain cancer cells and has potential applications in cancer therapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-(Oxan-2-yl)benzoic acid is its ease of synthesis and high degree of purity. It is also relatively stable and can be stored for extended periods. However, its low solubility in water and other polar solvents can limit its applications in certain experiments.

Future Directions

There are several future directions for the research and development of 4-(Oxan-2-yl)benzoic acid. One potential area of research is the development of new synthetic methods for the preparation of this compound and its derivatives. Another area of research is the investigation of its potential applications in drug discovery and cancer therapy. Further studies are also needed to understand its mechanism of action and biochemical and physiological effects.

Synthesis Methods

The synthesis of 4-(Oxan-2-yl)benzoic acid can be achieved through various methods. One of the most commonly used methods is the reaction between salicylic acid and ethylene oxide in the presence of a catalyst. The reaction yields this compound as the final product with a high degree of purity.